Cas no 2172438-49-0 (2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate)

• Product Name: 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate
• CAS No: 2172438-49-0
• MF: C₉H₁₇BrO₂S
• MW: 269.19908118248
• CID: 6269703
• PubChem ID: 165533640
• Update Time: 2025-05-20

2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate
• 2172438-49-0
• EN300-1571244

• Inchi： 1S/C9H17BrO2S/c1-7(2)13-5-8(11)12-6-9(3,4)10/h7H,5-6H2,1-4H3
• InChI Key： WFAAOVMHFOQNSW-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(CSC(C)C)=O

Computed Properties

• Exact Mass: 268.01326g/mol
• Monoisotopic Mass: 268.01326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate

Introduction to 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate (CAS No. 2172438-49-0)

2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 2172438-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by a brominated branched alkyl group and a sulfanyl-substituted acetic acid moiety, which endows it with unique chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate consists of a highly reactive bromine atom attached to a tertiary carbon, flanked by a methyl group and an ester functional group. The presence of the sulfanyl group at the other end of the acetic acid backbone introduces additional reactivity, making it a valuable intermediate in organic synthesis. This structural configuration allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing bromine and sulfanyl groups due to their ability to enhance binding affinity and metabolic stability in drug candidates. For instance, bromo-substituted compounds have been widely explored as pharmacophores in the development of kinase inhibitors and antiviral agents. Similarly, sulfanyl-containing derivatives are known for their role in modulating enzyme activity and receptor interactions. The combination of these two functional groups in 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate makes it a promising building block for novel therapeutic agents.

One of the most compelling aspects of CAS No. 2172438-49-0 is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs. A notable example comes from studies published in leading organic chemistry journals, where this compound was used as an intermediate in the preparation of protease inhibitors targeting viral infections. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the sulfanyl group can be oxidized or reduced to introduce additional variability into the molecular structure.

The agrochemical sector has also benefited from the versatility of 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate. Its structural features make it a suitable precursor for designing novel herbicides and fungicides. Recent studies have demonstrated its incorporation into heterocyclic compounds that exhibit potent activity against resistant plant pathogens. The ability to modify both the bromine and sulfanyl moieties allows chemists to fine-tune the bioactivity and environmental profile of these agrochemicals, ensuring efficacy while minimizing ecological impact.

From a synthetic chemistry perspective, CAS No. 2172438-49-0 offers unique advantages due to its dual functionality. The presence of both an ester and a bromo-substituted tertiary carbon provides multiple sites for reaction with nucleophiles, enabling stepwise construction of complex molecules with high precision. This characteristic is particularly valuable in multi-step synthetic routes where regioselectivity is critical. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for industrial-scale synthesis.

The growing interest in green chemistry has also influenced the use of 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate as a sustainable building block. Researchers are exploring catalytic methods that minimize waste and energy consumption during its synthesis and subsequent transformations. For example, recent advancements in transition-metal catalysis have enabled more efficient cross-coupling reactions using this compound as an intermediate, aligning with global efforts to promote environmentally friendly chemical processes.

In conclusion, CAS No. 2172438-49-0, or 2-bromo-2-methylpropyl 2-(propan-2-ylsulfanyl)acetate, represents a versatile and valuable compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—combining a reactive bromine atom with a sulfanyl group—make it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules. As research continues to uncover new methodologies for utilizing this compound, its importance in drug discovery and crop protection is likely to grow even further.